Cas no 2875-95-8 (Propane-2,2-d2(6CI,7CI,8CI,9CI))

• Product Name: Propane-2,2-d2(6CI,7CI,8CI,9CI)
• CAS No: 2875-95-8
• MF: C₃H₈
• MW: 46.1079444885254
• CID: 240359
• PubChem ID: 6914130
• Update Time: 2025-04-19

Propane-2,2-d2(6CI,7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Propane-2,2-d2(6CI,7CI,8CI,9CI)
• 2,2-Dideuteriopropan
• 2,2-Dideuterio-propan
• 2,2-dideuterio-propane
• 493317_ALDRICH
• AC1OC9DN
• CH3CD2CH3
• Propane-2,2-d2
• 2875-95-8
• Propane-2,2-d2, 98 atom % D
• 2, 2-dideuteriopropane
• DTXSID60426000
• 2,2-dideuteriopropane
• Propane-2,2-d2 (6CI,7CI,8CI,9CI)

• Inchi： 1S/C3H8/c1-3-2/h3H2,1-2H3/i3D2
• InChI Key： ATUOYWHBWRKTHZ-SMZGMGDZSA-N
• SMILES： C([2H])([2H])(C)C

Computed Properties

• Exact Mass: 48.08772
• Monoisotopic Mass: 46.0751537471g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8

Experimental Properties

• Color/Form: Gas
• Density: 1.5 (vs air)
• Melting Point: −188 °C(lit.)
• Boiling Point: −42.1 °C(lit.)
• Flash Point: -104℃
• PSA: 0
• Solubility: Not determined
• Vapor Pressure: 8.42 atm ( 21.1 °C)

Propane-2,2-d2(6CI,7CI,8CI,9CI) Security Information

• Hazardous Material transportation number：UN 1978 2.1
• WGK Germany：3
• Hazard Category Code： 11-12
• Safety Instruction： 16-33-36-38
• Hazardous Material Identification：
• Risk Phrases：11